N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C19H19ClN6O3S/c1-11-16(30-25-24-11)19(29)26-6-4-12(5-7-26)10-22-17(27)18(28)23-15-8-14(20)3-2-13(15)9-21/h2-3,8,12H,4-7,10H2,1H3,(H,22,27)(H,23,28)
• InChI Key: HGKOYXZRICZQAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C19H19ClN6O3S
• Molecular Weight: 446.9 g/mol
• CAS No.: 1234891-50-9

Description

N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide is a synthetic complex heterocyclic compound of significant interest in chemical and pharmaceutical research. The molecular structure integrates several distinct pharmacophoric elements: a 5-chloro-2-cyanophenyl group, an oxalamide linker, a piperidine ring, and a 4-methyl-1,2,3-thiadiazole-5-carbonyl moiety . The 1,2,3-thiadiazole ring is a notable heterocyclic system known to contribute to diverse biological activities in research compounds . This product is intended for research applications only. Its complex architecture makes it a valuable intermediate or candidate for investigating structure-activity relationships (SAR), particularly in the discovery and development of novel small-molecule inhibitors. Researchers can utilize this compound in in vitro biochemical assays and screening programs to explore its potential interactions with various biological targets. It is strictly for laboratory use and is not intended for diagnostic or therapeutic purposes.

Biological Activity

N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide is a synthetic organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound features a complex structure characterized by a chloro-substituted phenyl ring, a cyano group, and an oxalamide moiety, making it a candidate for various therapeutic applications.

The compound's molecular formula is $C_{19}H_{21}ClN_{4}O_{2}$ with a molecular weight of approximately 364.85 g/mol. Its structural uniqueness arises from the combination of functional groups that may confer distinct chemical reactivity and biological activity compared to similar compounds.

The biological activity of N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide is hypothesized to involve interactions with specific molecular targets such as enzymes or receptors. This interaction can lead to modulation of signaling pathways, inhibition of enzyme activity, or alteration of gene expression.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that the compound may inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth.
• Antimicrobial Properties : The structural components of the compound suggest potential efficacy against bacterial and fungal infections.
• Immunomodulatory Effects : The compound has been investigated for its ability to modulate immune responses, particularly in the context of autoimmune diseases.

Data Table: Biological Activity Summary

Activity Type	Observed Effects	References
Anticancer	Inhibition of cell proliferation
Antimicrobial	Efficacy against specific pathogens
Immunomodulatory	Modulation of immune responses

Case Study 1: Anticancer Activity

A study investigated the effect of N1-(5-chloro-2-cyanophenyl)-N2-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)oxalamide on various cancer cell lines. The results indicated a significant reduction in cell viability at concentrations above 50 µM, suggesting its potential as an anticancer agent.

Case Study 2: Antimicrobial Efficacy

Another research effort evaluated the antimicrobial properties of this compound against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The compound demonstrated inhibitory effects with minimum inhibitory concentrations (MICs) ranging from 32 to 128 µg/mL.

Research Findings

Recent findings have highlighted the following aspects regarding the biological activity of this compound:

• Structure-Activity Relationship (SAR) : Studies indicate that modifications to the oxalamide moiety significantly influence biological activity, suggesting that further optimization could enhance efficacy.
• In Vivo Studies : Animal models have shown promising results in terms of safety and tolerability when administered at therapeutic doses.

Comparison with Similar Compounds

N-(5-chloro-2-cyanophenyl)-N′-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide

• Key Structural Differences: Replaces the thiadiazole-carbonyl-piperidine group with a tetrahydroquinoline-piperazine hybrid.
• Functional Implications :
  • The piperazine moiety may increase basicity, affecting cellular uptake.
  • Reduced metabolic stability compared to the thiadiazole-containing target compound due to fewer electron-withdrawing groups .

N1-(5-Chloropyridin-2-yl)-N2-((1S,2R,4R)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)oxalamide

• Key Structural Differences :
  • Substitutes the thiadiazole with a tetrahydrothiazolo[5,4-c]pyridine ring.
  • Incorporates a stereochemically complex cyclohexyl backbone (1S,2R,4R configuration).
• Functional Implications :
  • The thiazolo-pyridine system may improve target affinity due to conformational rigidity.
  • Steric hindrance from the cyclohexyl group could reduce binding kinetics compared to the piperidine-based target compound .

N1-(5-chloro-2-methylphenyl)-N2-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)oxalamide

• Key Structural Differences: Replaces the 5-chloro-2-cyanophenyl group with a 5-chloro-2-methylphenyl group. Substitutes the thiadiazole-carbonyl with a 4-fluorophenyl carbamoyl group.
• The fluorophenyl carbamoyl group may enhance selectivity for fluorine-sensitive targets but lacks the thiadiazole’s metabolic resistance .

Critical Research Findings

Electron-Withdrawing Groups: The target compound’s thiadiazole and cyano groups confer superior metabolic stability compared to methyl or fluorophenyl substituents in analogs .

Stereochemical Complexity : Compounds with rigid stereochemical backbones (e.g., ’s 1S,2R,4R configuration) show enhanced binding but may suffer from synthetic challenges .

Piperidine vs. Piperazine : Piperidine-based structures (target compound) generally exhibit better blood-brain barrier penetration than piperazine-containing analogs .